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Compound of Interest

Compound Name: Hexyl isovalerate

Cat. No.: B077030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Hexyl isovalerate, also known as hexyl 3-methylbutanoate, is a fatty acid ester recognized for

its characteristic sweet, fruity aroma reminiscent of apples and pears.[1][2] While extensively

utilized in the flavor and fragrance industries, its structural classification as a short-chain fatty

acid (SCFA) ester suggests potential, though largely unexplored, biological activities relevant to

pharmaceutical and life science research. This document provides a comprehensive technical

overview of its chemical properties, synthesis, spectral data, and safety profile, alongside a

discussion of the potential biological significance derived from its SCFA moiety.

Chemical and Physical Properties
Hexyl isovalerate is a colorless to pale yellow liquid that is practically insoluble in water but

soluble in ethanol and other organic solvents.[3] It is classified as a combustible liquid.[4][5][6]
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Property Value Source(s)

CAS Number 10032-13-0 [1]

Molecular Formula C₁₁H₂₂O₂ [3]

Molecular Weight 186.29 g/mol [3][4]

IUPAC Name hexyl 3-methylbutanoate [7]

Appearance Colorless to pale yellow liquid [3]

Odor Fruity, apple- and banana-like [3]

Boiling Point 215 °C [3][4]

Flash Point 87.8 - 88 °C (190 °F) [3][8]

Density ~0.857 g/mL at 25 °C [9]

Specific Gravity 0.852 - 0.859 @ 25 °C [8]

Refractive Index 1.417 - 1.421 @ 20 °C [8]

Water Solubility Practically insoluble [3]

Synthesis of Hexyl Isovalerate
The most common method for synthesizing hexyl isovalerate is the Fischer-Speier

esterification of isovaleric acid (3-methylbutanoic acid) with 1-hexanol, using a strong acid

catalyst such as sulfuric acid.[1][10] The reaction is heated under reflux to drive the equilibrium

towards the product.[10]

Reactants:
1-Hexanol

Isovaleric Acid

Heat / Reflux

Catalyst
(Conc. H₂SO₄)

Aqueous Workup
(Neutralization & Washing)

Drying
(e.g., Anhydrous MgSO₄)

Purification
(Distillation) Pure Hexyl Isovalerate
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Click to download full resolution via product page

Caption: General workflow for the synthesis of Hexyl Isovalerate via Fischer esterification.

Detailed Experimental Protocol: Fischer Esterification
This protocol is a representative procedure adapted from standard Fischer esterification

methodologies.[11][12]

Materials:

1-Hexanol (1.0 equiv.)

Isovaleric acid (1.2 equiv.)

Concentrated Sulfuric Acid (H₂SO₄, catalytic amount, e.g., 0.05 equiv.)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Saturated Sodium Chloride (Brine) solution

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Toluene or other suitable solvent for azeotropic removal of water (optional)

Glassware: Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add 1-

hexanol and isovaleric acid.

Catalyst Addition: Slowly and carefully add the concentrated sulfuric acid to the stirring

mixture. The flask may become warm.

Reflux: Attach a reflux condenser with a water supply (in at the bottom, out at the top) and

heat the mixture to a gentle reflux using a heating mantle.[12] The reaction is typically

refluxed for 2-4 hours. Reaction progress can be monitored by Thin Layer Chromatography

(TLC) or Gas Chromatography (GC).
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Cooling: After the reaction is complete, remove the heating mantle and allow the mixture to

cool to room temperature.

Quenching and Extraction: Transfer the cooled mixture to a separatory funnel. Dilute the

mixture with an organic solvent like diethyl ether or ethyl acetate if necessary. Wash the

organic layer sequentially with:

Deionized water to remove the bulk of the acid and excess alcohol.

Saturated sodium bicarbonate solution to neutralize any remaining sulfuric acid and

unreacted isovaleric acid. Vent the funnel frequently to release CO₂ pressure.[4][13]

Saturated brine solution to remove residual water from the organic phase.[13]

Drying: Drain the organic layer into an Erlenmeyer flask and add an anhydrous drying agent

(e.g., MgSO₄).[13] Swirl and let it stand for 10-15 minutes.

Isolation: Filter the drying agent from the organic solution. Remove the solvent using a rotary

evaporator.

Purification: The crude ester can be purified by fractional distillation under reduced pressure

to yield pure hexyl isovalerate. Collect the fraction that distills at the correct boiling point.[4]
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Caption: Post-synthesis workup and purification workflow for Hexyl Isovalerate.
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Spectroscopic Data
The identity and purity of Hexyl isovalerate can be confirmed using various spectroscopic

methods.

Spectroscopic Data Key Features Source(s)

¹H NMR (CDCl₃)

δ ~4.06 ppm (t, 2H, -O-CH₂-),

δ ~2.18 ppm (d, 2H, -CH₂-

C(O)-), δ ~0.92 ppm (d, 6H, -

CH(CH₃)₂) and (t, 3H, hexyl -

CH₃)

[7]

¹³C NMR (CDCl₃)

δ ~173.1 ppm (C=O), δ ~64.3

ppm (-O-CH₂-), δ ~43.6 ppm (-

CH₂-C(O)-), δ ~25.7 ppm (-

CH(CH₃)₂), δ ~22.4 ppm (-

CH(CH₃)₂)

[7]

IR Spectroscopy

Strong C=O stretch at ~1735

cm⁻¹, C-O stretch at ~1170

cm⁻¹

[7]

Mass Spec. (EI)
Key Fragments (m/z): 85 (base

peak, [C₄H₅O₂]⁺), 103, 57, 43
[7]

Potential Biological Activity and Relevance
While Hexyl isovalerate itself has not been extensively studied for biological activity, its

constituent parts—isovaleric acid and hexanol—belong to classes of molecules with known

biological roles. Isovaleric acid is a branched short-chain fatty acid (SCFA). SCFAs, primarily

produced by gut microbiota, are increasingly recognized as critical signaling molecules in host

physiology.[3]

Potential areas of interest for researchers include:

Metabolic Regulation: SCFAs can influence glucose homeostasis and lipid metabolism. They

have been shown to improve insulin sensitivity and regulate fat metabolism by increasing fat
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burning and decreasing fat storage.[4][8]

Immune Modulation: SCFAs can modulate immune responses by enhancing cytokine

production and promoting the differentiation of regulatory T cells (Tregs).[3] They may

alleviate intestinal inflammation by activating G-protein coupled receptors (GPRs) like

GPR41 and GPR43, and by inhibiting histone deacetylases (HDACs).[3][4]

Gut-Brain Axis: As metabolites that can cross into circulation, SCFAs are implicated in the

communication between the gut microbiome and the central nervous system.

The ester linkage in Hexyl isovalerate would likely be hydrolyzed by esterase enzymes in vivo,

releasing isovaleric acid and 1-hexanol. This suggests that Hexyl isovalerate could serve as a

pro-drug or delivery vehicle for these components, potentially offering altered pharmacokinetic

profiles compared to direct administration of the acid or alcohol. Further research is required to

validate these hypotheses.

Downstream Effects
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Caption: Potential biological signaling pathways for SCFA esters after in vivo hydrolysis.

Toxicology and Safety Data
Hexyl isovalerate is classified as a combustible liquid and can cause skin and serious eye

irritation.[4] Appropriate personal protective equipment (PPE), including safety goggles and
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gloves, should be used when handling this chemical.[3][5]

Safety Data Value Source(s)

GHS Classification

Flammable Liquid (Category

4), Skin Irritation (Category 2),

Eye Irritation (Category 2A)

[4]

Signal Word Warning [3][4]

Hazard Statements

H227 (Combustible liquid),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation)

[4]

LD₅₀ Oral (Rat) >5,000 mg/kg [4]

LD₅₀ Dermal (Rabbit) >5,000 mg/kg [4]

Handling

Avoid contact with skin and

eyes. Use in a well-ventilated

area. Keep away from heat

and open flames.

[3][6]

Storage

Store in a cool, dry, well-

ventilated place in a tightly

closed container.

[3][6]

Conclusion
Hexyl isovalerate is a well-characterized ester with established applications in the flavor and

fragrance sector. For researchers in drug development and the life sciences, its significance

may lie in its identity as a short-chain fatty acid ester. The known biological activities of SCFAs

in metabolism and immunomodulation present a rationale for investigating Hexyl isovalerate
and similar esters as potential therapeutic agents or research tools. This guide provides the

foundational chemical, synthetic, and safety data necessary to support such investigations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

http://mcguckinscience.weebly.com/uploads/3/8/4/3/38433455/formal_lab_exemplar_senior_chemistry.pdf
https://www.uakron.edu/polymer/agpa-k12outreach/lesson-plans/pdf/wagner-worksheet1.pdf
https://scienceready.com.au/pages/esterification
http://mcguckinscience.weebly.com/uploads/3/8/4/3/38433455/formal_lab_exemplar_senior_chemistry.pdf
https://scienceready.com.au/pages/esterification
https://scienceready.com.au/pages/esterification
https://scienceready.com.au/pages/esterification
https://scienceready.com.au/pages/esterification
http://mcguckinscience.weebly.com/uploads/3/8/4/3/38433455/formal_lab_exemplar_senior_chemistry.pdf
https://www.flinnsci.com/api/library/Download/46ff79e91fe14217a5494af903f413d1
http://mcguckinscience.weebly.com/uploads/3/8/4/3/38433455/formal_lab_exemplar_senior_chemistry.pdf
https://www.flinnsci.com/api/library/Download/46ff79e91fe14217a5494af903f413d1
https://www.benchchem.com/product/b077030?utm_src=pdf-body
https://www.benchchem.com/product/b077030?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b077030?utm_src=pdf-custom-synthesis
https://www.ausetute.com.au/esters.html
https://www.researchgate.net/publication/40422920_Esterification_of_Fatty_Acids_with_Short-Chain_Alcohols_over_Commercial_Acid_Clays_in_a_Semi-Continuous_Reactor
http://mcguckinscience.weebly.com/uploads/3/8/4/3/38433455/formal_lab_exemplar_senior_chemistry.pdf
https://scienceready.com.au/pages/esterification
https://www.uakron.edu/polymer/agpa-k12outreach/lesson-plans/pdf/wagner-worksheet1.pdf
https://www.flinnsci.com/api/library/Download/46ff79e91fe14217a5494af903f413d1
https://www.scribd.com/doc/30755499/Organic-Chemistry-Esters-Lab-Lab-Report-Making-Scents-of-Esters
https://www.chegg.com/homework-help/questions-and-answers/exp6-synthesis-fruity-esters-guideline-questions-formal-report-fruity-ester-synthesis-writ-q32451361
https://patents.google.com/patent/US4521595A/en
https://patents.google.com/patent/US4521595A/en
https://en.wikipedia.org/wiki/Fischer%E2%80%93Speier_esterification
https://www.operachem.com/fischer-esterification-typical-procedures/
https://odp.library.tamu.edu/chemistry/chapter/fischer-esterification/
https://odp.library.tamu.edu/chemistry/chapter/fischer-esterification/
https://www.benchchem.com/pdf/Technical_Support_Center_Purification_of_Liquid_Ester_Compounds.pdf
https://www.benchchem.com/product/b077030#hexyl-isovalerate-cas-number-10032-13-0
https://www.benchchem.com/product/b077030#hexyl-isovalerate-cas-number-10032-13-0
https://www.benchchem.com/product/b077030#hexyl-isovalerate-cas-number-10032-13-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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